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Compound of Interest

Compound Name:
2,3,3',4,4',5,5'-

Heptabromobiphenyl

Cat. No.: B043303 Get Quote

Toxicokinetics
Heptabromobiphenyls are a class of polybrominated biphenyls (PBBs) that are persistent in the

environment and bioaccumulate in fatty tissues.[1] Their toxicokinetics are defined by their

lipophilicity, leading to efficient absorption and slow excretion.

Absorption, Distribution, Metabolism, and Excretion
(ADME)
PBBs, including heptabromobiphenyls, are absorbed into the body through ingestion,

inhalation, and skin contact.[1][2] Once absorbed, their fat-soluble nature causes them to

accumulate in lipid-rich tissues like adipose tissue, the liver, skin, and breast milk.[2]

Metabolism of these compounds is very slow and depends on the specific congener. Excretion

is primarily through feces, with the half-life in the human body estimated to be several years.[3]

Table 1: Summary of ADME Profile for Heptabromobiphenyls
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Parameter Description Species

Absorption

Readily absorbed via oral,

inhalation, and dermal routes.

[2]

Humans, Rats

Distribution

Accumulates in lipid-rich

tissues such as adipose tissue,

liver, and skin.[2] Crosses the

placenta and is found in breast

milk.[2]

Humans, Rats

Metabolism

Metabolism is limited and

occurs via the microsomal

monooxygenase system. The

rate depends on the specific

bromine substitution pattern.

Rats

Excretion

Highly brominated congeners

are excreted unchanged in the

feces. Lower brominated

congeners can be transformed

into hydroxylated derivatives

and eliminated in urine.

Rats

Experimental Protocol: Analysis of Heptabromobiphenyls in Biological Samples

The standard method for detecting and quantifying heptabromobiphenyls in biological matrices

like plasma or tissue involves extraction followed by gas chromatography/mass spectrometry

(GC/MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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